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(3R)-3,5-dimethylmorpholine

hydrochloride

CAS No.: 1542268-33-6

Cat. No.: B15050064

Get Quote

Executive Summary
(3R)-3,5-dimethylmorpholine hydrochloride is a critical chiral building block in the synthesis

of diverse pharmaceutical agents, including inhibitors for PI3K, mTOR, and various receptor

tyrosine kinases.[1] The introduction of methyl groups at the 3- and 5-positions of the

morpholine ring restricts conformational flexibility, often enhancing the potency and metabolic

stability of the final drug candidate.

This guide details a scalable, convergent synthetic route designed for kilogram-scale

production.[1] Unlike traditional methods that yield racemic mixtures, this protocol utilizes the

Chiral Pool Strategy starting from (R)-Alaninol, ensuring the fixation of the C3 stereocenter. The

protocol addresses the formation and separation of the trans-(3R,5R) and cis-(3R,5S)

diastereomers, providing a robust method for obtaining high optical purity.

Retrosynthetic Analysis & Strategy
To achieve the 3,5-dimethyl substitution pattern (methyl groups adjacent to the nitrogen), the

synthetic strategy must avoid the common 2,6-dimethylmorpholine routes (which arise from
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propylene oxide ring openings).

Strategic Disconnection: The most efficient disconnection involves cleaving the C-O bonds,

tracing back to a bis(2-hydroxypropyl)amine precursor.[1]

Target: (3R)-3,5-dimethylmorpholine[1]

Intermediate: (2R,2'R)- and (2R,2'S)-3,3'-azanediylbis(propan-2-ol) (The "Diol")[1]

Starting Materials: (R)-Alaninol (Source of chirality) + Hydroxyacetone (Commodity reagent).

[1]

Route Selection: We utilize a Reductive Amination approach followed by Acid-Catalyzed

Dehydration.[1]

Step 1: Reductive amination of hydroxyacetone with (R)-alaninol. This fixes the C3 center as

(R) and generates the C5 center as a mixture of (R) and (S).

Step 2: Cyclization via double dehydration (intramolecular etherification).[1]

Step 3: Diastereomeric resolution via fractional crystallization or distillation.[1]
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Figure 1: Retrosynthetic strategy focusing on the convergent assembly of the morpholine core.

Detailed Experimental Protocol
Step 1: Synthesis of N-(2-hydroxypropyl)-(R)-alaninol
(The Diol)
Reaction Type: Reductive Amination[1]

Principle: (R)-Alaninol is condensed with hydroxyacetone to form an imine/hemiaminal

intermediate, which is reduced in situ to the secondary amine.[1]

Materials:

(R)-2-Aminopropan-1-ol ((R)-Alaninol): 1.0 equiv[1]

Hydroxyacetone (Acetol): 1.1 equiv[1]

Sodium Triacetoxyborohydride (STAB): 1.4 equiv (or H2/Pd-C for larger scale)[1]

Dichloromethane (DCM) or Methanol (MeOH): Solvent[1]

Acetic Acid (AcOH): 1.0 equiv (Catalyst)[1]

Protocol:

Charge: To a reactor equipped with an overhead stirrer and internal temperature probe,

charge (R)-Alaninol (1.0 kg, 13.3 mol) and DCM (10 L).

Addition: Add Hydroxyacetone (1.08 kg, 14.6 mol) followed by Acetic Acid (0.8 kg). Stir at

20–25°C for 2 hours to allow imine formation.

Reduction: Cool the mixture to 0–5°C. Add Sodium Triacetoxyborohydride (3.95 kg, 18.6

mol) portion-wise over 2 hours, maintaining internal temperature <10°C (Exothermic).

Scale-up Note: For >10kg scale, catalytic hydrogenation (5% Pd/C, 5 bar H2, MeOH) is

preferred to avoid boron waste.[1]
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Quench: Stir overnight at ambient temperature. Quench by slow addition of saturated

aqueous NaHCO3 (15 L).

Workup: Separate phases. Extract aqueous layer with DCM (2 x 5 L). Combine organics, dry

over Na2SO4, and concentrate under vacuum.

Output: Thick, viscous yellow oil (Mixture of diastereomers). Yield: ~90-95%.[1]

Step 2: Cyclization to (3R)-3,5-Dimethylmorpholine
Reaction Type: Acid-Mediated Dehydration[1]

Principle: High-temperature acid catalysis promotes the intramolecular elimination of water to

form the ether linkage.[1]

Materials:

Crude Diol (from Step 1): 1.0 equiv[1]

Sulfuric Acid (conc.[1] H2SO4): 3.0 equiv

Sodium Hydroxide (50% aq): For neutralization[1]

Protocol:

Charge: Charge the crude Diol oil into a glass-lined reactor.

Acid Addition: Cool to <20°C. Slowly add conc. H2SO4 (3.0 equiv) dropwise.[1] Caution:

Highly Exothermic.[1]

Cyclization: Heat the mixture to 140–150°C for 6–8 hours. Water is distilled off if possible, or

the system is kept closed (pressure vessel) depending on equipment rating.

Monitoring: Monitor by GC-MS.[1] Disappearance of diol peak.[1]

Neutralization: Cool to 20°C. Pour the reaction mass onto crushed ice (3 kg per kg reactant).

Slowly basify with 50% NaOH to pH >12, keeping T < 50°C.
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Extraction: Extract the free amine with Isopropyl Acetate (IPAc) or Toluene (3 x 5 vol). The

product is water-soluble; efficient extraction or continuous extraction is critical.[1]

Distillation (Purification 1): Concentrate the organic layer. Perform fractional distillation under

reduced pressure (20-30 mbar).

Boiling Point: ~60-70°C at 20 mmHg.[1]

Result: Colorless liquid.[1][2] This is a mixture of (3R,5R)-trans and (3R,5S)-cis isomers.[1]

Step 3: Salt Formation and Diastereomeric Enrichment
Reaction Type: Salt Formation / Crystallization[1]

Principle: The trans-(3R,5R) and cis-(3R,5S) isomers have different solubilities as

hydrochloride salts.[1] The cis isomer (meso-like) often crystallizes more readily or can be

separated via solvent selection.[1]

Protocol:

Dissolution: Dissolve the distilled amine mixture in Ethanol (5 vol).

Acidification: Cool to 0–5°C. Add HCl in Isopropanol (5-6 N) (1.1 equiv) dropwise.

Crystallization:

Stir at 0°C for 4 hours.

The cis-(3R,5S) isomer hydrochloride often precipitates first in EtOH/IPA mixtures.[1]

Filter the solid.[1] (Check stereochemistry via NMR/HPLC).

If the trans-(3R,5R) isomer is desired (chiral), concentrate the mother liquor and

recrystallize from Acetone/MeOH.[1]

Final Isolation: Filter the desired isomer salt, wash with cold acetone, and dry under vacuum

at 45°C.
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Process Safety & Critical Quality Attributes (CQAs)
Parameter Specification Criticality Control Strategy

Exotherm Control
Step 1 (Reduction) &

Step 2 (Acid add)
High

Active cooling; dosing

rate control; adiabatic

calorimetry data

required before >1kg

scale.[1]

Stereochemical Purity

>98% de

(diastereomeric

excess)

High

Fractional

crystallization of HCl

salt; Chiral HPLC

monitoring.[1]

Residual Boron
<100 ppm (if STAB

used)
Medium

Methanol co-

distillation; aqueous

washes.[1]

Genotoxic Impurities Alkyl halides (if used) High

Avoid alkyl halides in

final steps; use

reductive amination

route.[1]

Process Safety Diagram:

Exotherm Hazard
(Step 1 & 2)

Dosing Control
Active Cooling

Corrosive Reagents
(H2SO4, NaOH)

Glass-lined Reactors
PPE

Pressure Build-up
(Step 2 Heating)

Relief Valves
Temp Monitoring

Click to download full resolution via product page

Figure 2: Hazard identification and mitigation controls for the scale-up process.[1]
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Analytical Methods
A. Chiral HPLC Method (for Diastereomer Ratio):

Column: Chiralpak IC or AD-H (4.6 x 250 mm, 5 µm).[1]

Mobile Phase: n-Hexane : Ethanol : Diethylamine (90 : 10 : 0.1).[1]

Flow Rate: 1.0 mL/min.[1]

Detection: UV 210 nm or Refractive Index (RI).[1]

Retention: The trans and cis isomers will exhibit distinct retention times.[1]

B. NMR Identification:

1H NMR (D2O): The methyl doublets for the cis (meso) isomer typically appear at different

shifts compared to the trans isomer due to the axial/equatorial positioning.

cis-isomer: Methyls are typically equatorial-equatorial (or ax-ax flipping).[1]

trans-isomer: One axial, one equatorial (rigid chair).[1]

Look for the coupling constants of the H-3 and H-5 protons to distinguish.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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